5-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 2-fluoro-3-(6-oxo-1H-pyridin-3-yl)benzonitrile
• InChI: InChI=1S/C12H7FN2O/c13-12-8(6-14)2-1-3-10(12)9-4-5-11(16)15-7-9/h1-5,7H,(H,15,16)
• InChI Key: QRGKSASQDSNKFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=CNC(=O)C=C2)F)C#N
• Molecular Formula: C12H7FN2O
• DSSTOX Substance ID: DTXSID50682754
• Molecular Weight: 214.19 g/mol
• CAS RN: 1261908-16-0

Description

5-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95% is a synthetic compound that has recently been studied for its potential applications in scientific research. It belongs to the group of compounds known as pyridines, which are aromatic heterocyclic compounds containing a six-membered ring composed of five carbon atoms and one nitrogen atom. This compound has several interesting properties, including its ability to form complexes with other molecules, its high solubility in water, and its low toxicity.

Scientific Research Applications

5-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a fluorescent dye for the detection of proteins, as a fluorescent label for imaging of cells, and as a fluorescent tag for tracking of biomolecules. Additionally, this compound has been used in the synthesis of novel drugs and in the study of molecular interactions.

Mechanism of Action

The mechanism of action of 5-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is believed that this compound is able to interact with molecules through hydrogen bonding and other non-covalent interactions. Additionally, this compound is believed to form complexes with other molecules, which may be important for its biological activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95% are not yet fully understood. However, some studies have shown that this compound can inhibit the activity of certain enzymes and can interact with proteins and other molecules. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95% in laboratory experiments include its high solubility in water, its low toxicity, and its ability to form complexes with other molecules. Additionally, this compound is relatively inexpensive and easy to obtain. However, one limitation of this compound is that its mechanism of action is not yet fully understood, which makes it difficult to predict its effects in certain experiments.

Future Directions

The potential future directions for 5-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95% include further research into its mechanism of action and its potential applications in drug discovery and development. Additionally, further studies could be conducted to investigate the biochemical and physiological effects of this compound. Finally, further research could be conducted to explore the potential of this compound to form complexes with other molecules and its potential applications in imaging and tracking of biomolecules.

Synthesis Methods

The synthesis of 5-(3-Cyano-2-fluorophenyl)-2-hydroxypyridine, 95% can be achieved through a two-step reaction. The first step involves the reaction of 3-cyano-2-fluorophenol with pyridine in the presence of a catalytic amount of p-toluenesulfonic acid. This reaction results in the formation of a pyridine-substituted phenol, which is then reacted with 2-chloro-5-hydroxybenzoic acid in the presence of an acid catalyst. This second reaction results in the desired product.